Cas no 2093153-82-1 (N-(Azido-PEG2)-N-Boc-PEG4-acid)

N-(Azido-PEG2)-N-Boc-PEG4-acid structure
2093153-82-1 structure
Product Name:N-(Azido-PEG2)-N-Boc-PEG4-acid
CAS No:2093153-82-1
MF:C22H42N4O10
MW:522.589686870575
CID:3044422
PubChem ID:126480462
Update Time:2025-09-27

N-(Azido-PEG2)-N-Boc-PEG4-acid Chemical and Physical Properties

Names and Identifiers

    • N-(Azido-PEG2)-N-Boc-PEG4-acid
    • BUN 53821
    • 2093153-82-1
    • HY-140525
    • 3-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • DA-75868
    • C70167
    • 1-(13-azido-2,2-dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-5-yl)-3,6,9,12-tetraoxapentadecan-15-oic acid
    • CS-0114923
    • BP-23505
    • AKOS040742200
    • 5,8,11,14-Tetraoxa-2-azaheptadecanedioic acid, 2-[2-[2-(2-azidoethoxy)ethoxy]ethyl]-, 1-(1,1-dimethylethyl) ester
    • MS-29685
    • 1-azido-9-(tert-butoxycarbonyl)-3,6,12,15,18,21-hexaoxa-9-azatetracosan-24-oic acid
    • DTXSID701107377
    • Inchi: 1S/C22H42N4O10/c1-22(2,3)36-21(29)26(6-10-32-14-13-31-9-5-24-25-23)7-11-33-15-17-35-19-18-34-16-12-30-8-4-20(27)28/h4-19H2,1-3H3,(H,27,28)
    • InChI Key: BHUIQDKNHMQIER-UHFFFAOYSA-N
    • SMILES: N(C(=O)OC(C)(C)C)(CCOCCOCCN=[N+]=[N-])CCOCCOCCOCCOCCC(=O)O

Computed Properties

  • Exact Mass: 522.29009355g/mol
  • Monoisotopic Mass: 522.29009355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 26
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 137Ų

N-(Azido-PEG2)-N-Boc-PEG4-acid Pricemore >>

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